Cas no 2168733-00-2 (2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one)

2-Methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one is a specialized organic compound featuring a thiazole core functionalized with a methylaminomethyl group and a ketone moiety. Its structural design combines a heterocyclic scaffold with an aliphatic side chain, offering versatility in synthetic applications. The presence of the thiazole ring enhances stability and potential bioactivity, while the methylamino group introduces reactivity for further derivatization. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry and material science applications.
2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one structure
2168733-00-2 structure
Product Name:2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one
CAS No:2168733-00-2
MF:C10H16N2OS
MW:212.311841011047
CID:5985303
PubChem ID:165522664
Update Time:2025-10-30

2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one
    • 2-methyl-1-{4-[(methylamino)methyl]-1,3-thiazol-2-yl}butan-1-one
    • 2168733-00-2
    • EN300-1269085
    • Inchi: 1S/C10H16N2OS/c1-4-7(2)9(13)10-12-8(5-11-3)6-14-10/h6-7,11H,4-5H2,1-3H3
    • InChI Key: QKLHZMQLJHNAJJ-UHFFFAOYSA-N
    • SMILES: S1C=C(CNC)N=C1C(C(C)CC)=O

Computed Properties

  • Exact Mass: 212.09833431g/mol
  • Monoisotopic Mass: 212.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 70.2Ų

2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one Pricemore >>

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Additional information on 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one

Comprehensive Overview of 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one (CAS No. 2168733-00-2)

The compound 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one, identified by its CAS No. 2168733-00-2, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both a methylamino and a thiazole moiety in its structure makes it a promising candidate for further research and development.

In recent years, the scientific community has shown increasing interest in thiazole-based compounds due to their potential in drug discovery and development. The 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one is no exception, as its structural features suggest possible interactions with biological targets. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of novel therapeutic agents for various diseases.

The synthesis of CAS No. 2168733-00-2 involves a series of well-documented organic reactions, including condensation and alkylation steps. The compound's purity and stability are critical factors for its application in high-value industries. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality and consistency. These methods are essential for meeting the stringent requirements of pharmaceutical and chemical research.

One of the most frequently asked questions about 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as DMSO and methanol, which makes it suitable for various experimental setups. Its stability at room temperature is another advantage, allowing for easier handling and storage.

The potential applications of CAS No. 2168733-00-2 extend beyond pharmaceuticals. In the field of material science, this compound could serve as a building block for advanced polymers or coatings. Its unique structure may contribute to the development of materials with enhanced mechanical or thermal properties. Additionally, its thiazole ring could play a role in the design of fluorescent probes or sensors, which are in high demand for diagnostic and environmental monitoring applications.

From an SEO perspective, keywords such as "thiazole derivatives," "methylamino compounds," and "organic synthesis" are highly relevant to this topic. These terms align with current trends in scientific research and industrial applications, making this article valuable for researchers and professionals seeking detailed information. The inclusion of long-tail keywords like "synthesis of 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one" further enhances its visibility in search engine results.

In conclusion, 2-methyl-1-{4-(methylamino)methyl-1,3-thiazol-2-yl}butan-1-one (CAS No. 2168733-00-2) represents a fascinating area of study with broad potential across multiple industries. Its unique chemical properties and versatility make it a subject of ongoing research, particularly in the realms of drug discovery and material innovation. As scientific advancements continue, this compound is likely to gain even more attention for its promising applications.

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